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Aristolochic acids and derivatives
Aristolochic acids (AA) and their derivatives are a group of naturally occurring compounds primarily found in the Aristolochia genus of plants. These substances have gained significant attention due to their nephrotoxic, hepatotoxic, and carcinogenic properties. The primary representatives include aristolochic acid I (AA-I) and II (AA-II), which are known for causing renal tubular cell damage leading to chronic interstitial nephritis, often progressing to end-stage kidney disease. Exposure to these compounds can also result in liver toxicity and has been linked to bladder cancer.
The derivatives of arristolochic acids exhibit similar toxicological profiles but may vary in their degree of potency and mechanism of action. They are classified as environmental hazards due to their persistence in the environment and potential for bioaccumulation. In the pharmaceutical industry, rigorous testing is conducted to ensure that products do not contain these harmful compounds or derivatives.
Given their serious health implications, strict regulatory measures have been implemented globally to ban the use of plants containing arristolochic acids in herbal remedies and dietary supplements.
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Silane-Based Surface Modification with 3-Aminopropyltriethoxysilane in Chemical BiopharmaceuticalsSilane-Based Surface Modification with 3-Aminopropyltriethoxysilane in Chemical Biopharmaceuticals Surface modification is a critical process in the field of chemical biopharmaceuticals, enabling the enhancement of material properties for diverse biomedical applications. Among various surface modification techniques, silane-based chemistry has emerged as a powerful tool due to its ability to...
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5-Chlorothiophene-2-Carboxylic Acid: A Potential Building Block in Chemical Biopharmaceuticals5-Chlorothiophene-2-Carboxylic Acid: A Potential Building Block in Chemical Biopharmaceuticals Introduction to 5-Chlorothiophene-2-Carboxylic Acid Chemical biopharmaceuticals represent a critical intersection of chemistry and medicine, where innovative compounds are designed to address unmet medical needs. Among these compounds, 5-Chlorothiophene-2-Carboxylic Acid has emerged as a promising...
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Vitamin E: Unlocking its Therapeutic Potential in Chemical BiopharmaceuticalsVitamin E: Unlocking its Therapeutic Potential in Chemical Biopharmaceuticals Introduction to Vitamin E and Its Role in Biomedicine Vitamin E, a group of fat-soluble antioxidants, has garnered significant attention in the field of chemical biopharmaceuticals due to its diverse therapeutic potentials. Beyond its well-known role as an essential nutrient, Vitamin E has emerged as a promising lead...
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The Role of Phenoxyethanol in Modern BiopharmaceuticalsThe Role of Phenoxyethanol in Modern Biopharmaceuticals Phenoxyethanol, also known as ethyl phenyl ether or EPP, is a versatile compound that has found significant applications in the field of biomedicine and biopharmaceuticals. This article delves into its synthesis, applications, and role in modern drug delivery systems. Synthesis and Structure Phenoxyethanol is a derivative of phenol and...
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Ezetimibe: A Review of its Mechanism of Action and Clinical Efficacy in Treating HypercholesterolemiaEzetimibe: A Review of its Mechanism of Action and Clinical Efficacy in Treating Hypercholesterolemia Introduction Ezetimibe is a medication primarily used in the management of hypercholesterolemia, a condition characterized by elevated levels of low-density lipoprotein cholesterol (LDL-C) in the blood. Approved for use in combination with other medications such as statins, Ezetimibe has become an...
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N-(Azido-PEG4)-biocytin Cas No: 2055042-70-9 -
